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Compound of Interest

Compound Name: Pinacyanol chloride

Cat. No.: B1214603 Get Quote

CAS Number: 2768-90-3 Molecular Weight: 388.93 g/mol [1]

This technical guide provides an in-depth overview of Pinacyanol chloride, a versatile

carbocyanine dye. Primarily utilized by researchers, scientists, and drug development

professionals, this document outlines its chemical and physical properties, and provides

detailed experimental protocols for its application in cellular and chromosomal analysis.

Core Properties and Specifications
Pinacyanol chloride, also known as Quinaldine Blue or 1,1'-Diethyl-2,2'-carbocyanine

chloride, is a water-soluble dichroic dye.[1] It presents as a green to dark green crystalline

powder.
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Property Value Source

CAS Number 2768-90-3 [1]

Molecular Formula C₂₅H₂₅ClN₂ [1]

Molecular Weight 388.93 g/mol [1]

Appearance
Green to dark green

powder/crystal

Solubility
Soluble in ethyl and methyl

alcohol
[2]

Storage Temperature 2-8°C Sigma-Aldrich

Applications in Biological Research
Pinacyanol chloride has been employed in various biological staining techniques, including:

Chromosome C-Banding: It provides excellent definition and clarity to chromosome bands in

both plant and animal chromosomes.[2][3] The resulting stained chromosomes are stable

and do not fade significantly over time.[2][3]

Mast Cell Staining: Pinacyanol erythrosinate, a compound dye derived from Pinacyanol, is

an effective stain for differentiating mast cells.[4][5]

Mitochondrial Staining: It has been used as a supravital stain for mitochondria in blood and

other cells.[6]

Experimental Protocol: Chromosome C-Banding
with Pinacyanol Chloride
This protocol is adapted from the technique described for rapid C-banding of eukaryotic

chromosomes.[2][3]

Materials
Pinacyanol chloride stock solution (0.25% in 70% ethyl or methyl alcohol)
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Colchicine (0.05%)

45% Acetic acid

Absolute ethanol

Tertiary butyl alcohol

Phosphate buffer (0.04 M, pH 6.8)

Microscope slides

Coplin jars

Water bath (60°C)

Procedure
Preparation of Plant Chromosomes:

Treat young root tips with a 0.05% colchicine solution for a duration suitable for the species

(e.g., six hours for Scilla species).[2]

Fix the root tips in a 3:1 mixture of absolute ethanol and glacial acetic acid for at least 24

hours.[2]

Hydrolyze the root tips in 45% acetic acid for 20 minutes at 60°C.[2]

Prepare chromosome squashes on clean microscope slides.

Preparation of Human Chromosomes:

Prepare metaphase chromosome slides from cultured leucocytes using standard air-drying

techniques.[2]

C-Banding Staining:

Incubate the prepared slides in 45% acetic acid for 20 minutes at 60°C.[2]
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Wash the slides thoroughly in several changes of distilled water for 15 minutes.[2]

Air dry the slides.

Incubate the slides in a saturated solution of barium hydroxide at room temperature for 5-15

minutes.

Rinse the slides in distilled water.

Incubate the slides in 2X SSC (0.3 M NaCl, 0.03 M sodium citrate) at 60°C for one hour.[2]

Rinse briefly in 0.04 M phosphate buffer (pH 6.8).[2]

Stain the slides with Pinacyanol chloride solution (diluted 1:1 with 70% alcohol) for 30-45

seconds.[2]

Differentiate the slides in tertiary butyl alcohol.[2]

Air dry and mount the slides.

Expected Results
The C-bands of the chromosomes will appear deep purple, while the interband regions will be a

light pink, providing a sharp contrast for visualization.[2]

Experimental Workflow: Chromosome C-Banding

Chromosome Preparation C-Banding Procedure Staining

Start:
Root Tips or Cell Culture Colchicine Treatment Fixation

(Ethanol:Acetic Acid)
Hydrolysis

(45% Acetic Acid at 60°C)
Chromosome Squash

on Slide
Incubate in 45% Acetic Acid

at 60°C Wash in Distilled Water Incubate in Saturated
Barium Hydroxide Rinse in Distilled Water Incubate in 2X SSC

at 60°C Rinse in Phosphate Buffer Stain with
Pinacyanol Chloride

Differentiate in
Tertiary Butyl Alcohol Air Dry and Mount End:

Microscopic Examination

Click to download full resolution via product page

Workflow for Chromosome C-Banding using Pinacyanol Chloride.
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Signaling Pathways
Currently, there is no established body of research detailing the involvement of Pinacyanol
chloride in specific cellular signaling pathways. Its primary application in the scientific literature

is as a histological and cytological stain.

Summary
Pinacyanol chloride is a valuable tool for researchers, particularly in the field of cytogenetics.

Its ability to produce clear and stable C-banding on chromosomes makes it a reliable

alternative to other staining methods. While its applications in mast cell and mitochondrial

staining are noted, further detailed protocols for these uses are less commonly documented.

The information provided in this guide serves as a comprehensive resource for the effective

utilization of Pinacyanol chloride in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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